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Compound of Interest

Compound Name: Flumiclorac-pentyl

Cat. No.: B166167 Get Quote

Flumiclorac-Pentyl: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, toxicological data, and environmental fate of the herbicide flumiclorac-
pentyl. The information is intended for researchers, scientists, and professionals involved in

drug development and chemical safety assessment.

Core Chemical Identifiers and Properties
Flumiclorac-pentyl is a herbicide used for the post-emergence control of broadleaf weeds.[1]

[2] Its fundamental chemical and physical properties are summarized below.
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Property Value Source

CAS Number 87546-18-7 [3][4][5]

Molecular Formula C21H23ClFNO5 [3][4][5]

Molecular Weight 423.86 g/mol [5]

IUPAC Name

pentyl 2-[2-chloro-5-(1,3-dioxo-

4,5,6,7-tetrahydroisoindol-2-

yl)-4-fluorophenoxy]acetate

[3]

Synonyms
Flumiclorac pentyl ester,

Resource®, Sumiverde
[3]

Melting Point 90-91°C [5]

Boiling Point 558°C at 760 mmHg [5]

LogP 4.40 [5]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition
Flumiclorac-pentyl's herbicidal activity stems from its role as an inhibitor of the enzyme

protoporphyrinogen oxidase (PPO).[2][6][7] PPO is a critical enzyme in the tetrapyrrole

biosynthesis pathway, which is responsible for the production of essential molecules like

chlorophyll and heme.

The inhibition of PPO by flumiclorac-pentyl leads to the accumulation of protoporphyrinogen

IX. This excess protoporphyrinogen IX is then rapidly oxidized to protoporphyrin IX in the

cytoplasm. Protoporphyrin IX is a potent photosensitizer that, in the presence of light and

oxygen, generates reactive oxygen species (ROS). These ROS cause lipid peroxidation of cell

membranes, leading to membrane disruption, leakage of cellular contents, and ultimately, cell

death in susceptible plants.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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